Cas no 2137651-55-7 (2-(oxolan-3-yl)-2H-indazol-6-amine)
2-(oxolan-3-yl)-2H-indazol-6-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-(oxolan-3-yl)-2H-indazol-6-amine
- EN300-804015
- 2137651-55-7
-
- Inchi: 1S/C11H13N3O/c12-9-2-1-8-6-14(13-11(8)5-9)10-3-4-15-7-10/h1-2,5-6,10H,3-4,7,12H2
- InChI Key: HGMMLZUIJWNSBJ-UHFFFAOYSA-N
- SMILES: O1CCC(C1)N1C=C2C=CC(=CC2=N1)N
Computed Properties
- Exact Mass: 203.105862047g/mol
- Monoisotopic Mass: 203.105862047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 53.1Ų
2-(oxolan-3-yl)-2H-indazol-6-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-804015-1.0g |
2-(oxolan-3-yl)-2H-indazol-6-amine |
2137651-55-7 | 95% | 1.0g |
$1315.0 | 2024-05-21 | |
| Enamine | EN300-804015-0.05g |
2-(oxolan-3-yl)-2H-indazol-6-amine |
2137651-55-7 | 95% | 0.05g |
$1104.0 | 2024-05-21 | |
| Enamine | EN300-804015-0.1g |
2-(oxolan-3-yl)-2H-indazol-6-amine |
2137651-55-7 | 95% | 0.1g |
$1157.0 | 2024-05-21 | |
| Enamine | EN300-804015-0.25g |
2-(oxolan-3-yl)-2H-indazol-6-amine |
2137651-55-7 | 95% | 0.25g |
$1209.0 | 2024-05-21 | |
| Enamine | EN300-804015-0.5g |
2-(oxolan-3-yl)-2H-indazol-6-amine |
2137651-55-7 | 95% | 0.5g |
$1262.0 | 2024-05-21 | |
| Enamine | EN300-804015-2.5g |
2-(oxolan-3-yl)-2H-indazol-6-amine |
2137651-55-7 | 95% | 2.5g |
$2576.0 | 2024-05-21 | |
| Enamine | EN300-804015-5.0g |
2-(oxolan-3-yl)-2H-indazol-6-amine |
2137651-55-7 | 95% | 5.0g |
$3812.0 | 2024-05-21 | |
| Enamine | EN300-804015-10.0g |
2-(oxolan-3-yl)-2H-indazol-6-amine |
2137651-55-7 | 95% | 10.0g |
$5652.0 | 2024-05-21 |
2-(oxolan-3-yl)-2H-indazol-6-amine Related Literature
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
Additional information on 2-(oxolan-3-yl)-2H-indazol-6-amine
Introduction to 2-(oxolan-3-yl)-2H-indazol-6-amine (CAS No. 2137651-55-7) in Modern Chemical Biology and Medicinal Chemistry
2-(oxolan-3-yl)-2H-indazol-6-amine, identified by the chemical identifier CAS No. 2137651-55-7, represents a significant compound in the realm of chemical biology and medicinal chemistry. This heterocyclic amine derivative has garnered attention due to its unique structural framework, which combines an indazole core with a β-lactone moiety. The presence of these functional groups not only imparts distinct chemical properties but also opens up a myriad of possibilities for its application in drug discovery and therapeutic development.
The indazole ring system is well-documented for its pharmacological significance, playing a crucial role in the design of various bioactive molecules. Its aromaticity and ability to engage in hydrogen bonding make it an attractive scaffold for medicinal chemists. In contrast, the β-lactone group is known for its reactivity and potential to undergo ring-opening reactions, which can be strategically exploited to generate more complex molecular architectures. The combination of these two motifs in 2-(oxolan-3-yl)-2H-indazol-6-amine suggests a versatile platform for further derivatization and functionalization.
Recent advancements in the field of medicinal chemistry have highlighted the importance of heterocyclic compounds in addressing unmet medical needs. The indazole scaffold, in particular, has been extensively studied for its role in modulating various biological pathways. For instance, indazole derivatives have shown promise in the treatment of neurological disorders, cancer, and infectious diseases. The introduction of the β-lactone group into this framework introduces an additional layer of complexity, enabling the exploration of novel chemical space that may lead to the discovery of next-generation therapeutics.
The synthesis of 2-(oxolan-3-yl)-2H-indazol-6-amine involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. The β-lactone ring can be constructed through intramolecular cyclization reactions, often employing transition metal catalysis or acid-mediated condensation strategies. Once synthesized, this compound serves as a precursor for further functionalization, allowing chemists to explore a wide range of derivatives with tailored biological activities. The versatility of this approach underscores the compound's potential as a building block in drug development.
In the context of drug discovery, 2-(oxolan-3-yl)-2H-indazol-6-amine has been investigated for its potential to interact with biological targets such as enzymes and receptors. The indazole moiety's ability to form hydrogen bonds and its electronic properties make it an ideal candidate for designing molecules that can modulate enzyme activity or receptor binding affinity. Additionally, the reactivity of the β-lactone group provides opportunities for covalent bond formation with biological targets, which can enhance drug potency and selectivity.
Recent studies have demonstrated the utility of 2-(oxolan-3-yl)-2H-indazol-6-amine in developing novel therapeutic agents against various diseases. For example, researchers have explored its potential as an inhibitor of kinases, which are critical enzymes involved in signal transduction pathways associated with cancer progression. By modifying the structure of this compound, scientists have been able to generate derivatives that exhibit high selectivity and potency against specific kinases. Such findings highlight the compound's significance as a lead molecule in oncology research.
The pharmaceutical industry has also shown interest in 2-(oxolan-3-yl)-2H-indazol-6-amine due to its potential as an intermediate in the synthesis of more complex drug candidates. Its unique structural features make it a valuable building block for constructing molecules with enhanced pharmacological properties. Moreover, the compound's stability under various reaction conditions makes it suitable for large-scale synthesis, which is essential for commercial drug development.
From a chemical biology perspective, 2-(oxolan-3-yl)-2H-indazol-6-amine offers insights into understanding molecular interactions at the atomic level. Advanced computational techniques such as molecular dynamics simulations and quantum mechanical calculations have been employed to study how this compound interacts with biological targets. These studies not only provide mechanistic insights but also aid in designing more effective derivatives with improved pharmacokinetic profiles.
The future prospects of 2-(oxolan-3-ylyl)-indazol-amines, including CAS No. 2137651 -55 -7, are promising given their multifaceted applications in medicinal chemistry and chemical biology. Ongoing research aims to expand their utility by exploring new synthetic pathways and investigating their interactions with a broader range of biological targets. As our understanding of disease mechanisms evolves, compounds like this are poised to play a pivotal role in developing innovative therapeutic strategies.
2137651-55-7 (2-(oxolan-3-yl)-2H-indazol-6-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)